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Compound Focus: 2-Pentadecanone

CAS No.: 2345-28-0

Cat. No.: S573501

Get Quote

Chemical Identity & Physical Properties

This table summarizes the key identifying and physical characteristics of 2-Pentadecanone.

Property Specification / Value

CAS Registry Number 2345-28-0 [1] [2] [3]

Chemical Formula C₁₅H₃₀O [1] [4] [2]

Molecular Weight (g/mol) 226.40 [1] [4]

Physical Form (at 20°C) Solid [1]

Melting Point 39 °C [4], 37-41 °C (lit.) [3]

Boiling Point 293 - 294 °C @ 760 mmHg [4] [3]

Flash Point 113 °C (closed cup) [3]
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Adhering to these conditions is critical for maintaining the chemical's stability and ensuring experimental

consistency.

Parameter Recommended Condition

Recommended Storage
Temperature

20 °C [1]

Storage Environment Cool place. Keep container tightly closed in a dry and well-ventilated

place [1].

Chemical Stability Stable under recommended storage conditions [1].

Incompatible Materials Oxidizing agents, Reducing agents, Water [1].

Shelf Life To the best of our knowledge, the chemical, physical, and toxicological

properties have not been thoroughly investigated [1].

Handling & Safety Guidelines

This compound requires careful handling to prevent irritation or allergic reactions.

Aspect Precautionary Measures

Hazard Classification Causes skin irritation (H315). May cause an allergic skin reaction (H317).
Causes serious eye irritation (H319) [1].

Personal Protective
Equipment (PPE)

Wear protective gloves, eye protection (face shield and safety glasses),
and a chemical-protective suit [1]. Use respiratory protection if ventilation is

inadequate [1].

Handling Precautions Avoid contact with skin and eyes. Avoid inhalation of vapour or mist. Handle

in accordance with good industrial hygiene and safety practice. Wash hands
after handling [1].
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| First Aid Measures | Skin contact: Wash with soap and water [1]. Eye contact: Rinse cautiously with

water for several minutes [1]. |

Troubleshooting Common Experimental Issues

Start: Issue with 2-Pentadecanone

Chemical has melted or
is discolored

Poor recovery or
unexpected side products

Skin redness or irritation
after contact

Check storage temperature log Verify container was sealed properly Immediately rinse affected area
with plenty of water

Confirm storage at 20°C or below?
(Melting point: 39°C)

Restore to correct temperature.
Reseal container tightly.

Check for exposure to moisture,
oxidizers, or incompatible materials

Use new aliquot from properly
stored stock. Review procedure.

Remove contaminated clothing.
Seek medical attention if irritation persists.

Review and enforce PPE protocol:
Gloves, eye protection, lab coat

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the primary use of 2-Pentadecanone in a research or industrial context? It is identified for

use as a laboratory chemical in R&D [1]. It is also classified as Fragrance Grade and is used in flavors

and fragrances, noted for its floral and spicy sensory characteristics [3].
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Q2: Are there any known biomarkers or natural occurrences of this compound? 2-Pentadecanone has

been detected, but not quantified, in various foods such as green vegetables, cauliflowers, asparagus, and

cereals. This could make it a potential biomarker for the consumption of these foods [4].

Q3: My experiment is sensitive to water. What should I know? The safety datasheet lists water as an

incompatible material [1]. Always ensure the compound is protected from moisture by keeping the container

tightly sealed in a dry environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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